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Compound of Interest

Compound Name: Nitromethane-d3

Cat. No.: B1582242

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the core physical properties of Nitromethane-
d3 (Trideuteronitromethane), a deuterated isotopologue of nitromethane. It is a valuable
solvent for Nuclear Magnetic Resonance (NMR) spectroscopy and serves as a starting material
in various organic syntheses.[1][2][3] The replacement of hydrogen atoms with deuterium alters
certain physical characteristics, which are critical for its application in research and
development.

Core Physical and Chemical Identifiers

Nitromethane-d3 is a colorless, oily liquid.[1][3][4] It is classified as a flammable liquid and
should be handled with appropriate safety precautions.[5][6][7]

Identifier Value

Chemical Formula CDsNOz[1][8][9][10]

Molecular Weight 64.06 g/mol [8][9][10][11]

CAS Number 13031-32-8[1][8][9][10]

EC Number 235-892-2[1][8][10]

InChl Key LYGJENNIWJIXYER-FIBGUPNXSA-N[1][8][12]
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Quantitative Physical Properties

The following table summarizes the key physical properties of Nitromethane-d3. Data is

aggregated from various chemical suppliers and databases. Note that slight variations may

exist between suppliers due to differences in measurement conditions and isotopic purity.

Property Value Conditions
-29 °C[1][8][10][12] / -28.4

Melting Point °C[s] /[_2]2 1[C[1]£%][1]4]

Boiling Point 100 *CIEJ[LO][L2]{13][14]/ 101 at 760 mmHg
°C[1][5]

Density 1.183 g/mL[8][9][10][12] at 25 °C

1.18 g/cm3[5] at 25 °C

1.19 g/em3[13][14][15] at 20 °C

Refractive Index (n_D ) 1.3795[1][8][9][10][12] at 20 °C

1.38[13][14] at 20 °C

Flash Point 35 °C (95 °F)[1][8] Closed Cup

36 °C[5] at 102 kPa (Closed Cup)

Vapor Pressure 36 hPa[6][15][16] at 20 °C

35.7 mmHg[5] at 25 °C

Dynamic Viscosity 0.62 mPa-s[1][13][14] at 20 °C

Water Solubility 104 g/L[6][15] / 117 g/L[16] at 25 °C

Dipole Moment

3.1 D[1][13][14]

Isotopic Purity

Typically =299 atom % DI[8][10]
[12]

Explosive Limits

7.1 - 63 % (vAv)[5][8][10]
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Experimental Protocols for Property Determination

While the specific protocols used by each data source are not explicitly detailed, the
determination of these physical properties follows standardized laboratory procedures. Below
are generalized methodologies for key experiments.

1. Melting and Boiling Point Determination:

¢ Melting Point: Typically determined using a melting point apparatus. A small, purified sample
is placed in a capillary tube and heated slowly. The temperature range from the appearance
of the first liquid drop to the complete liquefaction of the solid is recorded as the melting
point.

e Boiling Point: Standard boiling point is measured at atmospheric pressure (760 mmHg). The
liquid is heated in a distillation apparatus, and the temperature at which the vapor pressure
of the liquid equals the surrounding atmospheric pressure, characterized by a stable
temperature of the condensing vapor, is recorded as the boiling point.

2. Density Measurement:

» Density is commonly measured using a pycnometer or a digital density meter. The mass of a
precisely known volume of the substance is determined at a specific temperature (e.g., 20 °C
or 25 °C). The density is then calculated by dividing the mass by the volume.

3. Refractive Index Measurement:

o The refractive index is determined using a refractometer, often an Abbé refractometer. A drop
of the liquid is placed on the prism, and light of a specific wavelength (typically the sodium D-
line, 589 nm) is passed through it. The angle of refraction is measured at a controlled
temperature, providing the refractive index value.

4. Flash Point Determination:

e The flash point is measured using a closed-cup tester (e.g., Pensky-Martens or Tag Closed-
Cup apparatus). The sample is heated at a controlled rate, and an ignition source is
periodically introduced into the vapor space. The flash point is the lowest temperature at
which the vapors ignite momentarily.
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Visualized Workflow: Physical Property
Characterization

The following diagram illustrates a generalized workflow for the physical characterization of a
chemical substance like Nitromethane-d3.
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Workflow for Physical Property Determination
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Caption: Generalized workflow for chemical property analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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